N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide

Specification

• CAS No.: 2034337-34-1
• Molecular Formula: C17H16FN3O5S
• Molecular Weight: 393.4 g/mol
• IUPAC Name: N-[2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)ethyl]-4-ethoxy-3-fluorobenzenesulfonamide
• Standard InChI: InChI=1S/C17H16FN3O5S/c1-2-26-14-6-5-11(10-13(14)18)27(24,25)20-8-9-21-16(22)12-4-3-7-19-15(12)17(21)23/h3-7,10,20H,2,8-9H2,1H3
• Standard InChI Key: YDSGVFZUKSYTLA-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCN2C(=O)C3=C(C2=O)N=CC=C3)F
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCN2C(=O)C3=C(C2=O)N=CC=C3)F

Introduction

N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide is a complex organic compound that incorporates several functional groups, including a pyrrolopyridine moiety, an ethoxy group, a fluorine atom, and a sulfonamide group. This compound is of interest in medicinal chemistry due to its potential biological activities, such as antimicrobial or anticancer properties, although specific data on these activities for this exact compound are not readily available in the provided sources.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{19}$H$_{18}$FN$_{3}$O$_{5}$S

• Molecular Weight: Approximately 423 g/mol (estimated based on similar compounds)

Synthesis and Preparation

The synthesis of N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide likely involves a multi-step process. It may start with the preparation of the pyrrolopyridine core, followed by the introduction of the ethyl linker, and finally the attachment of the sulfonamide group to the fluorobenzene ring. Specific synthetic routes would depend on available starting materials and the desired efficiency of the reaction.

Biological Activities

While specific biological activities of N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide are not detailed in the available literature, compounds with similar structural features have shown potential in various therapeutic areas. For instance, pyrrolopyridine derivatives have been explored for their anticancer and antimicrobial properties.

Research Findings and Future Directions

Given the lack of specific data on this compound, future research should focus on its synthesis, characterization, and biological evaluation. This could involve in vitro assays to assess its potential as an anticancer or antimicrobial agent. Additionally, computational studies could provide insights into its potential binding modes with biological targets.

Data Table: Comparison with Similar Compounds

Compound	Molecular Weight	Biological Activity
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide	415.3 g/mol	Not specified
2-({5,7-Dioxo-5H,6H,7H-pyrrolo[3,4-B]pyridin-6-YL}methyl)-5-fluoro-N-[(furan-2-YL)methyl]-N-methylbenzene-1-sulfonamide	429.4 g/mol	Not specified